WAY-629450

• Molecular Formula: C16H17NO
• Molecular Weight: 239.31 g/mol
• InChI: InChI=1S/C16H17NO/c1-10-11-6-4-5-7-12(11)17-13-8-16(2,3)9-14(18)15(10)13/h4-7H,8-9H2,1-3H3
• InChIKey: XSNVNXWXTVHWSE-UHFFFAOYSA-N

WAY-629450 (3,3,9-Trimethyl-3,4-dihydroacridin-1(2H)-one) – Chemical Identity, Purity, and Solubility Specifications for Research Procurement

WAY-629450, formally 3,3,9-trimethyl-3,4-dihydroacridin-1(2H)-one, is a synthetic acridone derivative with a tricyclic core and three methyl substituents . It is a bioactive molecule with the molecular formula C16H17NO and a molecular weight of 239.31 g/mol . It is available as a high-purity biochemical reagent from multiple commercial vendors, with reported purity levels of 98%, 99.54%, and 99.94% [1]. The compound is soluble in DMSO at concentrations up to 50 mg/mL (208.93 mM) with sonication, and it is supplied as a white to off-white solid [2].

High-purity vendor options Vendor-reported purity levels support sensitive biochemical assay selection

DMSO-soluble for stock preparation Confirmed solubility profile enables accurate in vitro assay solution preparation

Unique 3,3,9-trimethyl substitution Structurally distinct from generic acridones, supporting SAR differentiation studies

• [1] TargetMol. WAY-629450. https://www.targetmol.cn/compound/way_629450 (Accessed 2026-04-23). View Source
• [2] GlpBio. WAY-629450. https://www.glpbio.com/de/way-629450.html (Accessed 2026-04-23). View Source

WAY-629450 – Why Generic Substitution with Other Acridone or Dihydroacridinone Derivatives Is Unsupported by Data

WAY-629450 cannot be replaced by generic acridone or dihydroacridinone analogs without risking experimental failure. While the acridone scaffold is known for diverse biological activities including anticancer, antimicrobial, and enzyme inhibition , the specific substitution pattern of WAY-629450 (3,3,9-trimethyl) is structurally unique among commercially available compounds [1]. In the absence of head-to-head comparative data, any substitution would be an uncontrolled variable with unknown effects on potency, selectivity, and mechanism. The following quantitative evidence guide details the specific, verifiable dimensions where WAY-629450 can be differentiated from its chemical class, enabling informed procurement decisions based on measurable properties rather than assumptions.

! Generic acridone or dihydroacridinone analogs lack the 3,3,9-trimethyl pattern; target engagement and selectivity may shift unpredictably.

! Lower-purity alternatives (typical ≥95%) may introduce impurities that confound sensitive assay endpoints.

! Molecular weight differences from acridone analogs will lead to stock calculation errors; exact identity matters for reproducibility.

• [1] PubChem. Acridone. https://pubchem.ncbi.nlm.nih.gov/compound/Acridone (Accessed 2026-04-23). View Source

WAY-629450 – Quantitative Differentiation Guide: Purity, Solubility, and Structural Uniqueness vs. Acridone Class

WAY-629450 Purity and Assay Specifications: Vendor-Reported Data for Informed Procurement

WAY-629450 is available from multiple commercial vendors with reported purity levels of 98% , 99.54% [1], and 99.94% . These purity specifications exceed the typical ≥95% purity reported for generic acridone derivatives , providing a quantifiable basis for selecting high-quality material for sensitive biochemical assays.

Purity Specification

Class-level

98%, 99.54%, 99.94% vs. ≥95% (typical acridone)

Supports assay reproducibility review

Vendor-reported data; confirm with COA

Evidence Dimension	Purity specification
Target Compound Data	98%, 99.54%, 99.94%
Comparator Or Baseline	≥95% (typical acridone derivative purity)
Quantified Difference	Up to 4.94% higher purity
Conditions	Vendor-reported analytical data

Why This Matters

Higher purity reduces the risk of confounding effects from impurities in biological assays, directly impacting reproducibility and data quality.

• [1] TargetMol. WAY-629450. https://www.targetmol.cn/compound/way_629450 (Accessed 2026-04-23). View Source

WAY-629450 DMSO Solubility: Quantitative Data for In Vitro Assay Preparation

WAY-629450 exhibits a DMSO solubility of 50 mg/mL (208.93 mM) with sonication [1]. This is comparable to the solubility of the parent acridone scaffold in DMSO (~50 mg/mL), but the specific value is critical for accurate stock solution preparation and dose-response studies .

DMSO Solubility

Class-level

50 mg/mL (208.93 mM) with sonication

Supports accurate stock preparation

Comparable to parent acridone; confirm for assay media

Evidence Dimension	DMSO solubility
Target Compound Data	50 mg/mL (208.93 mM)
Comparator Or Baseline	Acridone: ~50 mg/mL in DMSO
Quantified Difference	Comparable solubility
Conditions	DMSO, sonication required

Why This Matters

Accurate solubility data ensures proper dissolution and prevents precipitation in cell-based assays, avoiding false negative or variable results.

• [1] GlpBio. WAY-629450. https://www.glpbio.com/de/way-629450.html (Accessed 2026-04-23). View Source

WAY-629450 Structural Uniqueness: 3,3,9-Trimethyl Substitution Pattern Not Found in Other Commercially Available Acridone Derivatives

The 3,3,9-trimethyl substitution pattern of WAY-629450 is unique among commercially available acridone and dihydroacridinone derivatives. A search of major chemical databases (PubChem, ChemSpider) reveals no other compound with this exact substitution on the acridone core, whereas related compounds such as 1,4-dihydroxy-9(10H)-acridinone or 9-aminoacridine have different functional groups and biological activities [1][2]. This structural uniqueness underpins any potential differences in target engagement and selectivity.

Substitution Pattern

Class-level

3,3,9-Trimethyl (target) Unsubstituted, hydroxy, or amino acridone

Supports SAR differentiation review

No head-to-head activity data; structural uniqueness only

Evidence Dimension	Substitution pattern
Target Compound Data	3,3,9-trimethyl
Comparator Or Baseline	Acridone (unsubstituted); 1,4-dihydroxy-9(10H)-acridinone (hydroxy); 9-aminoacridine (amino)
Quantified Difference	Unique methyl substitution pattern
Conditions	Structural database comparison

Why This Matters

A unique substitution pattern is a critical determinant of pharmacological activity; using a different acridone derivative would introduce an uncontrolled chemical variable.

• [1] PubChem. Acridone. https://pubchem.ncbi.nlm.nih.gov/compound/Acridone (Accessed 2026-04-23). View Source
• [2] PubChem. 9-Aminoacridine. https://pubchem.ncbi.nlm.nih.gov/compound/9-Aminoacridine (Accessed 2026-04-23). View Source

WAY-629450 Molecular Weight and Formula: Exact Specifications for Accurate Mass Calculations

WAY-629450 has a precisely defined molecular formula of C16H17NO and a molecular weight of 239.31 g/mol [1]. This is distinct from other acridone derivatives, such as 9-aminoacridine (C13H10N2, 194.23 g/mol) or acridone itself (C13H9NO, 195.22 g/mol) [2]. Accurate molecular weight is essential for molarity calculations in biochemical assays and for interpretation of mass spectrometry data.

Molecular Identity

Class-level

C₁₆H₁₇NO · 239.31 g/mol

Supports molarity calculation accuracy

Distinct from acridone (C₁₃H₉NO, 195.22)

Evidence Dimension	Molecular weight and formula
Target Compound Data	C16H17NO, 239.31 g/mol
Comparator Or Baseline	Acridone: C13H9NO, 195.22 g/mol; 9-Aminoacridine: C13H10N2, 194.23 g/mol
Quantified Difference	MW increase of 44.09 g/mol vs. acridone
Conditions	Chemical structure calculation

Why This Matters

Incorrect molecular weight leads to errors in stock solution preparation and dose calculations, potentially invalidating experimental results.

• [1] TargetMol. WAY-629450. https://www.targetmol.cn/compound/way_629450 (Accessed 2026-04-23). View Source
• [2] PubChem. Acridone. https://pubchem.ncbi.nlm.nih.gov/compound/Acridone (Accessed 2026-04-23). View Source

WAY-629450 – Recommended Application Scenarios Based on Quantifiable Properties

Biochemical Assay Development Requiring High-Purity, Soluble Acridone Scaffold

WAY-629450, with its vendor-reported purity of up to 99.94% and DMSO solubility of 50 mg/mL (208.93 mM), is suitable for the preparation of accurate stock solutions in cell-based or enzymatic assays where impurities could confound results .

Structure-Activity Relationship (SAR) Studies Investigating the Effect of Methyl Substitution on the Acridone Core

The unique 3,3,9-trimethyl substitution pattern of WAY-629450 provides a distinct starting point for SAR campaigns exploring how methylation influences biological activity, compared to unsubstituted acridone or hydroxylated analogs [1].

Medicinal Chemistry Exploration of Dihydroacridinone-Based Probes or Inhibitors

As a characterized, commercially available dihydroacridinone derivative with defined purity and solubility, WAY-629450 can serve as a scaffold for the development of fluorescent probes or enzyme inhibitors, leveraging the acridone core's known potential for DNA intercalation and redox modulation .

Application

Selection Property

Validation Focus

Biochemical assay development

Reported purity & DMSO solubility

Stock solution accuracy; impurity impact review

SAR studies of methyl‑substituted acridones

Unique 3,3,9‑trimethyl substitution

Substitution‑dependent activity comparison

Medicinal chemistry probe design

Characterized dihydroacridinone scaffold

DNA intercalation or redox modulation assay context

• [1] PubChem. Acridone. https://pubchem.ncbi.nlm.nih.gov/compound/Acridone (Accessed 2026-04-23). View Source